molecular formula C8H6ClIN2 B8348616 6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole

6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole

Cat. No. B8348616
M. Wt: 292.50 g/mol
InChI Key: XDRJMFWVDMDQKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C8H6ClIN2 and its molecular weight is 292.50 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole

Molecular Formula

C8H6ClIN2

Molecular Weight

292.50 g/mol

IUPAC Name

6-chloro-2-iodo-1-methylbenzimidazole

InChI

InChI=1S/C8H6ClIN2/c1-12-7-4-5(9)2-3-6(7)11-8(12)10/h2-4H,1H3

InChI Key

XDRJMFWVDMDQKW-UHFFFAOYSA-N

Canonical SMILES

CN1C2=C(C=CC(=C2)Cl)N=C1I

Origin of Product

United States

Synthesis routes and methods

Procedure details

A flask charged with a solution of 6-chloro-1-methyl-1H-benzo[d]imidazole (2 g, 12 mmol) in THF (100 mL) was cooled to −78° C. and 1.8M LDA in THF/hexanes/ethylbenzene (9.34 mL, 16.81 mmol) was added dropwise, and the mixture was stirred at −78° C. for 1 h. A solution of 1,2-diiodoethane (3.72 g, 13.2 mmol) in THF (50 mL) was added dropwise and the mixture was stirred at −78° C. for 1 h. Water (0.3 mL) was added followed by silica gel (20 g) and the mixture was concentrated in vacuo. The residue was purified by silica chromatography eluting with EtOAc in heptane (v/v, 10 to 50%) to give 6-chloro-2-iodo-1-methyl-1H-benzo[d]imidazole. 1H NMR (400 MHz, DMSO-d6) δ ppm 3.76 (s, 3H) 7.19 (dd, J=8.59, 2.02 Hz, 1H) 7.58 (d, J=8.59 Hz, 1H) 7.78 (d, J=2.02 Hz, 1H).
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
THF hexanes ethylbenzene
Quantity
9.34 mL
Type
reactant
Reaction Step Two
Quantity
3.72 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Quantity
0.3 mL
Type
reactant
Reaction Step Four

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